Cas no 1564707-15-8 (2-(4-Bromo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde)

2-(4-Bromo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde structure
1564707-15-8 structure
Product Name:2-(4-Bromo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde
CAS No:1564707-15-8
MF:C8H5BrN4O
MW:253.055499792099
CID:5712387
PubChem ID:104217816
Update Time:2023-10-17

2-(4-Bromo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(4-BROMO-1H-PYRAZOL-1-YL)PYRIMIDINE-5-CARBALDEHYDE
    • 1564707-15-8
    • EN300-1292927
    • 5-Pyrimidinecarboxaldehyde, 2-(4-bromo-1H-pyrazol-1-yl)-
    • 2-(4-Bromo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde
    • Inchi: 1S/C8H5BrN4O/c9-7-3-12-13(4-7)8-10-1-6(5-14)2-11-8/h1-5H
    • InChI Key: SFKWMBIZNCNSCP-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C=1)C1N=CC(C=O)=CN=1

Computed Properties

  • Exact Mass: 251.96467g/mol
  • Monoisotopic Mass: 251.96467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • Density: 1.81±0.1 g/cm3(Predicted)
  • Boiling Point: 477.3±43.0 °C(Predicted)
  • pka: -3.45±0.42(Predicted)

2-(4-Bromo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde Pricemore >>

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